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Compound of Interest

Compound Name: 7-Methyl-8-oxononanoic acid

Cat. No.: B1613747

An In-depth Technical Guide to 7-Methyl-8-
oxonohanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methyl-8-oxononanoic acid is a branched-chain fatty acid that serves as a key intermediate
in various synthetic and biosynthetic pathways. Its chemical structure, featuring both a methyl
branch and a ketone group, makes it a subject of interest in organic synthesis and
biochemistry. This technical guide provides a comprehensive overview of its chemical identity,
synthesis, potential biological roles, and analytical methodologies. While it is recognized as a
valuable building block, particularly in the synthesis of conjugated molecules and potentially in
the development of anti-inflammatory and antimicrobial agents, detailed studies on its specific
biological activities are still emerging.

Chemical Identification and Properties

A clear identification of 7-Methyl-8-oxononanoic acid is crucial for any research or
developmental work. The fundamental identifiers and properties are summarized below.
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Identifier Value

CAS Number 407627-97-8

IUPAC Name 7-methyl-8-oxononanoic acid
Molecular Formula C10H1803

Molecular Weight 186.25 g/mol

Experimental Protocols
Synthesis of 7-Methyl-8-oxononanoic Acid

A documented method for the synthesis of 7-Methyl-8-oxononanoic acid involves nucleophilic
substitution and ketonic cleavage.[1]

Starting Materials:

2-methyl acetoacetate

6-bromohexanoate

Sodium ethoxide

Absolute ethanol

Procedure:

A solution of sodium ethoxide, 2-methyl acetoacetate, and 6-bromohexanoate is prepared in
freshly made absolute ethanol. The recommended molar ratio of these reactants is 1:1:1.[1]

e The reaction mixture is refluxed for 17 hours.[1]

o Following the reflux, a hydrolysis reaction is carried out at 50°C for 12 hours.[1]

e The final product, 7-methyl-8-oxononanoic acid, is isolated and purified using column
chromatography.[1]

This protocol has been reported to achieve a yield of up to 81%.[1]
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Synthesis Workflow for 7-Methyl-8-oxononanoic acid

Starting Materials

2-methyl acetoacetate 6-bromohexanoate Sodium ethoxide

Reaction Steps

Nucleophilic Substitution (Reflux, 17h)

:

Ketonic Cleavage (Hydrolysis, 50°C, 12h)

;

Purification (Column Chromatography)

Final Rroduct

7-Methyl-8-oxononanoic acid

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the chemical synthesis of 7-Methyl-8-
oxononanoic acid.

Analytical Methods

The analysis of 7-Methyl-8-oxononanoic acid, particularly in complex biological matrices,
typically employs chromatographic techniques coupled with mass spectrometry.[2] These
methods offer the high sensitivity and specificity required for the detection and quantification of

fatty acid derivatives.
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e Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard method for the
analysis of volatile and thermally stable compounds like fatty acid methyl esters.
Derivatization to increase volatility may be necessary.

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is highly
suitable for the analysis of less volatile compounds and can provide detailed structural
information through fragmentation patterns.[2]

Biological Context and Potential Signhaling
Pathways

While direct experimental evidence for the biological roles of 7-Methyl-8-oxononanoic acid is
limited, its structural characteristics place it within two significant areas of metabolism: as a
branched-chain fatty acid and as a potential intermediate in biotin biosynthesis.

Branched-Chain Fatty Acids (BCFAS)

BCFAs are important components of cell membranes in many organisms and are involved in
various biochemical and signaling processes.[2] They are known to influence membrane fluidity
and permeability.[2] Some BCFAs have been investigated for their potential anti-inflammatory
and neuroprotective effects.[2] The metabolism of certain BCFAs occurs in peroxisomes.[2]

Putative Role in Biotin Biosynthesis

Biotin (Vitamin B7) is an essential cofactor for carboxylase enzymes. Its biosynthesis is a well-
established pathway, particularly in microorganisms and plants. While not definitively confirmed
as a direct intermediate, 7-Methyl-8-oxononanoic acid is structurally related to key molecules
in this pathway, such as 8-amino-7-oxononanoate.[2] The biotin synthesis pathway begins with
pimeloyl-CoA and involves a series of enzymatic steps to construct the vitamin's bicyclic ring
structure.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1613747
https://www.benchchem.com/product/b1613747?utm_src=pdf-body
https://www.benchchem.com/product/b1613747
https://www.benchchem.com/product/b1613747
https://www.benchchem.com/product/b1613747
https://www.benchchem.com/product/b1613747
https://www.benchchem.com/product/b1613747?utm_src=pdf-body
https://www.benchchem.com/product/b1613747
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Simplified Biotin Biosynthesis Pathway and the Putative Position of 7-Methyl-8-oxononanoic acid

Pimeloyl-CoA

7-Keto-8-aminopelargonic acid (KAPA)

:

7,8-Diaminopelargonic acid (DAPA)

:

Dethiobiotin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1613747#7-methyl-8-oxononanoic-acid-cas-number-
and-iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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